BENGHE Foundational & Exploratory

Check Availability & Pricing

13-cis Acitretin-d3 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 13-cis Acitretin-d3

Cat. No.: B12423216

In-Depth Technical Guide: 13-cis Acitretin-d3

This technical guide provides a comprehensive overview of 13-cis Acitretin-d3, a deuterated
isotopologue of the active metabolite of Acitretin. It is intended for researchers, scientists, and

drug development professionals, offering key data, experimental protocols, and insights into its
mechanism of action.

Core Compound Data

13-cis Acitretin-d3 serves as a valuable internal standard in pharmacokinetic and metabolic
studies of Acitretin due to its mass shift from the deuterium labeling.

Parameter Value Source
CAS Number 1185241-03-5

Molecular Formula C21H23D303

Molecular Weight 329.45 g/mol

Synonyms Isoacitretin-d3, 13-cis-Etretin-

d3, Ro 13-7652-d3

Pharmacokinetics and Metabolism
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Acitretin is a second-generation systemic retinoid, and its primary active metabolite is 13-cis
Acitretin. Following oral administration, Acitretin undergoes isomerization to form 13-cis
Acitretin. The pharmacokinetic parameters of both compounds have been extensively studied.

Parameter Acitretin 13-cis Acitretin Source

Time to Peak Plasma

i 0.9 to 4.6 hours - [1]
Concentration (Tmax)
Terminal Elimination
] 16.5to0 111.1 hours 36.5 to 249.4 hours [1]
Half-Life
o >99.9% (primarily to
Protein Binding - [2]

albumin)

Mechanism of Action: Signaling Pathways

The therapeutic effects of Acitretin and its metabolites are mediated through their interaction
with nuclear retinoid receptors, which function as ligand-activated transcription factors.

Retinoid Receptor Signhaling Pathway

Acitretin and 13-cis Acitretin modulate gene expression by binding to retinoic acid receptors
(RARSs) and retinoid X receptors (RXRs).[3] These receptors form heterodimers (RAR-RXR)
that bind to specific DNA sequences known as retinoic acid response elements (RARES) in the
promoter regions of target genes.[3] This binding regulates the transcription of genes involved
in cellular differentiation, proliferation, and inflammation.
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Caption: General mechanism of retinoid signaling.

CD95 (Fas) Signaling Pathway in Apoptosis

In certain cancer cell lines, Acitretin has been shown to induce apoptosis through the CD95
(Fas) signaling pathway. This involves the upregulation of CD95 and its ligand (CD95L),
leading to the activation of a caspase cascade.
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Caption: Acitretin-induced apoptosis via the CD95 pathway.

Experimental Protocols

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12423216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quantification of Acitretin and 13-cis Acitretin in Human
Plasma by LC-MS/MS

This protocol is adapted from a validated method for the simultaneous quantification of Acitretin
and its 13-cis isomer.

1. Sample Preparation (Solid Phase Extraction):

e To 300 pL of human plasma, add the internal standard solution (all-trans-acitretin-d3 and 13-
cis-acitretin-d3).

» Vortex the mixture.

o Load the sample onto a pre-conditioned solid-phase extraction cartridge.
e Wash the cartridge with an appropriate solvent to remove interferences.
o Elute the analytes with a suitable elution solvent.

o Evaporate the eluate to dryness under a stream of nitrogen.

» Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography Conditions:

e Column: Gemini C18 (50 x 2.0 mm, 3 ) or equivalent.

o Mobile Phase: 10 mM ammonium acetate and acetonitrile (60:40, v/v).
e Flow Rate: 0.5 mL/min.

« Injection Volume: 10 pL.

3. Mass Spectrometry Conditions:

« lonization Mode: Electrospray lonization (ESI), Negative.

» Detection Mode: Multiple Reaction Monitoring (MRM).
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e MRM Transitions:
o Acitretin & 13-cis Acitretin: m/z 325.2 - 266.0
o Acitretin-d3 & 13-cis Acitretin-d3 (Internal Standards): m/z 328.0 - 266.0

4. Experimental Workflow:
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Caption: Workflow for LC-MS/MS analysis of Acitretin and its metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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